Bromochloromethane Bromochloromethane Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
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CAS No.: 74-97-5
VCID: VC0122714
InChI: InChI=1S/CH2BrCl/c2-1-3/h1H2
SMILES: C(Cl)Br
Molecular Formula: CH2BrCl
Molecular Weight: 129.38 g/mol

Bromochloromethane

CAS No.: 74-97-5

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VCID: VC0122714

Molecular Formula: CH2BrCl

Molecular Weight: 129.38 g/mol

Bromochloromethane - 74-97-5

CAS No. 74-97-5
Product Name Bromochloromethane
Molecular Formula CH2BrCl
Molecular Weight 129.38 g/mol
IUPAC Name bromo(chloro)methane
Standard InChI InChI=1S/CH2BrCl/c2-1-3/h1H2
Standard InChIKey JPOXNPPZZKNXOV-UHFFFAOYSA-N
SMILES C(Cl)Br
Canonical SMILES C(Cl)Br
Boiling Point 154 °F at 760 mm Hg (NTP, 1992)
68.0 °C
68 °C
155°F
Colorform Clear, colorless liquid
Colorless to pale-yellow liquid
Density 1.93 at 77 °F (NTP, 1992)
1.9344 g/cu cm at 20 °C
Relative density (water = 1): 2.0
1.93
Flash Point No flash or fire points by standard tests in air.
Melting Point -126 °F (NTP, 1992)
-87.9 °C
-88 °C
-124°F
Physical Description Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Liquid
COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
Colorless to pale-yellow liquid with a chloroform-like odor.
Colorless to pale-yellow liquid with a chloroform-like odor. [Note: May be used as a fire extinguishing agent.]
Description Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
Shelf Life Chemical stability: Stable under recommended storage conditions. Contains the following stabilizer(s): BHT (<=100 ppm)
Solubility 1 to 5 mg/mL at 68° F (NTP, 1992)
0.13 M
In water, 1.67X10+4 mg/L at 25 °C
0.9 part in 100 parts water
Insoluble in water
Completely miscible with common organic solvents
Soluble in ethanol, ethyl ether, benzene, acetone
Miscible with carbon tetrachloride, chloroform
Miscible with methanol
Soluble in organic solvents
Solubility in water, g/100ml at 20 °C: 0.9 (poor)
Insoluble
Synonyms Chlorobromomethane; Fluorocarbon 1011; Halon 1011; Methylene Bromide Chloride; Monochloromonobromomethane; NSC 7294;
Vapor Density 4.46 (NTP, 1992) (Relative to Air)
4.46 (Air = 1)
Relative vapor density (air = 1): 4.5
4.46
Vapor Pressure 117 mm Hg at 68 °F (NTP, 1992)
142.50 mmHg
142 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 14.7
115 mmHg
PubChem Compound 6333
Last Modified Nov 11 2021
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